Cas no 688041-32-9 (methyl 3-(4-amino-1H-imidazol-1-yl)propanoate)

• Product Name: methyl 3-(4-amino-1H-imidazol-1-yl)propanoate
• CAS No: 688041-32-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 1116076
• PubChem ID: 11019274
• Update Time: 2025-05-20

methyl 3-(4-amino-1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-amino-1H-Imidazole-1-propanoic acid methyl ester
• methyl 3-(4-amino-1H-imidazol-1-yl)propanoate
• EN300-1109268
• 688041-32-9
• 4-amino-1H-Imidazole-1-propanoicacidmethylester

• Inchi： 1S/C7H11N3O2/c1-12-7(11)2-3-10-4-6(8)9-5-10/h4-5H,2-3,8H2,1H3
• InChI Key： BDFUMHGBEUOGSU-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C=NC(=C1)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-(4-amino-1H-imidazol-1-yl)propanoate

Introduction to Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate (CAS No. 688041-32-9)

Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate, a compound with the chemical formula C₇H₁₂N₂O₂, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 688041-32-9, has garnered attention due to its potential applications in medicinal chemistry and drug design. The structural features of this molecule, particularly the presence of an amino-imidazole moiety, make it a valuable candidate for further investigation in various biological and chemical contexts.

The synthesis and characterization of Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate involve meticulous attention to detail to ensure high purity and yield. The imidazole ring is a key structural component that contributes to the compound's reactivity and biological activity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic and industrial research settings.

In the realm of pharmaceutical research, Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate has shown promise as a precursor in the development of novel therapeutic agents. The amino group attached to the imidazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has led to its exploration in the design of small-molecule inhibitors and activators for various diseases.

Recent studies have highlighted the potential of Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate in the development of drugs targeting neurological disorders. The imidazole scaffold is known to interact with a variety of biological pathways, making it a attractive scaffold for drug discovery. For instance, research has demonstrated that derivatives of this compound can modulate neurotransmitter activity, which could be beneficial in treating conditions such as epilepsy and Alzheimer's disease. These findings underscore the importance of continued investigation into the pharmacological properties of this molecule.

The compound's utility extends beyond neurological applications. Its structural motif is also relevant in the development of antimicrobial agents. The combination of an amino group and an imidazole ring creates a framework that can interact with bacterial enzymes, potentially leading to the discovery of new antibiotics. This dual functionality makes Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate a versatile building block in medicinal chemistry.

In addition to its biological significance, Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate has been studied for its chemical properties. The reactivity of the imidazole ring allows for diverse chemical transformations, enabling the synthesis of complex derivatives. These derivatives can be explored for their own pharmacological effects or as intermediates in more elaborate synthetic routes. The ability to modify this compound in multiple ways makes it a valuable asset in synthetic organic chemistry.

The growing interest in Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate has led to several innovative research projects aimed at elucidating its mechanisms of action and expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in understanding how this compound interacts with biological systems. Such collaborations are crucial for translating laboratory findings into tangible therapeutic benefits.

As our understanding of molecular interactions continues to evolve, compounds like Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate will play an increasingly important role in drug discovery and development. The unique combination of structural features and functional groups makes it a promising candidate for future research. Continued investigation into this molecule will likely yield new insights into disease mechanisms and lead to the development of novel treatments.

In conclusion, Methyl 3-(4-amino-1H-imidazol-1-yl)propanoate (CAS No. 688041-32-9) is a multifaceted compound with significant potential in pharmaceutical research. Its structural characteristics, particularly the presence of an amino-imidazole moiety, make it a valuable tool for developing new drugs targeting various diseases. With ongoing advancements in synthetic chemistry and pharmacological research, this compound is poised to contribute significantly to future medical breakthroughs.